Cas no 61964-62-3 (Thiourea, N-(2-benzoylphenyl)-N'-phenyl-)

Thiourea, N-(2-benzoylphenyl)-N'-phenyl- structure
61964-62-3 structure
Product Name:Thiourea, N-(2-benzoylphenyl)-N'-phenyl-
CAS No:61964-62-3
MF:C20H16N2OS
MW:332.418843269348
CID:462128
PubChem ID:1122333
Update Time:2025-04-19

Thiourea, N-(2-benzoylphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(2-benzoylphenyl)-N'-phenyl-
    • 1-(2-benzoylphenyl)-3-phenylthiourea
    • Z45831712
    • AKOS003716040
    • Oprea1_233259
    • N-(2-benzoylphenyl)-N'-phenylthiourea
    • AB00119685-01
    • DTXSID60360531
    • 61964-62-3
    • Inchi: 1S/C20H16N2OS/c23-19(15-9-3-1-4-10-15)17-13-7-8-14-18(17)22-20(24)21-16-11-5-2-6-12-16/h1-14H,(H2,21,22,24)
    • InChI Key: XLIONEFSWFXXKA-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NC1=CC=CC=C1C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 332.09848
  • Monoisotopic Mass: 332.098334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 41.13
  • LogP: 5
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